Cas no 941999-00-4 (N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide)

• Product Name: N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide
• CAS No: 941999-00-4
• MF: C₂₀H₂₀N₂O₅S₂
• MW: 432.513202667236
• CID: 5503406
• Update Time: 2025-05-21

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(2,4-dimethoxyphenyl)-2-thiazolyl]-4-(ethylsulfonyl)-
• N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C20H20N2O5S2/c1-4-29(24,25)15-8-5-13(6-9-15)19(23)22-20-21-17(12-28-20)16-10-7-14(26-2)11-18(16)27-3/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key： GZIQVTSQSXAPNC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2OC)=CS1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Additional information on N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide: A Comprehensive Overview of Its Properties and Applications

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide (CAS No. 941999-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, exhibits properties that make it a subject of interest for various scientific applications. The thiazole and benzamide moieties in its structure contribute to its potential biological activity, while the ethanesulfonyl group enhances its solubility and reactivity.

The chemical structure of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide features a 2,4-dimethoxyphenyl group attached to a thiazole ring, which is further linked to a benzamide moiety with an ethanesulfonyl substituent. This intricate arrangement of functional groups allows the compound to interact with various biological targets, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for novel therapeutic agents in oncology and inflammatory diseases.

One of the key advantages of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide is its synthetic versatility. The compound can be modified to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. This flexibility has led to its inclusion in numerous high-throughput screening programs aimed at identifying new lead compounds for drug development. Additionally, its sulfonyl group provides a handle for further chemical modifications, enabling the creation of derivatives with tailored properties.

In recent years, the demand for N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide has increased due to its potential applications in targeted therapy. With the rise of personalized medicine, compounds like this are being explored for their ability to selectively inhibit specific pathways involved in disease progression. The thiazole ring, in particular, is known for its role in modulating protein-protein interactions, which are critical in many cellular processes.

The synthesis of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide typically involves multi-step organic reactions, including amide coupling and sulfonylation. These processes require careful optimization to achieve high yields and purity, which are essential for research and industrial applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize the compound and ensure its quality.

From a commercial perspective, N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its market value is influenced by factors such as research trends, patent filings, and the overall demand for innovative drug candidates. As the focus on small molecule therapeutics continues to grow, this compound is expected to remain a valuable tool for scientists and researchers.

In conclusion, N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide (CAS No. 941999-00-4) represents a fascinating example of how structural complexity can translate into functional diversity. Its potential applications in drug discovery, coupled with its synthetic adaptability, make it a compound worth watching in the evolving landscape of medicinal chemistry. As research progresses, we can anticipate new insights into its mechanisms of action and broader utility in addressing unmet medical needs.